BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical properties of 1,3-Dichloro-2-
methylpropane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Dichloro-2-methylpropane

Cat. No.: B1596176

An In-depth Technical Guide to the Physicochemical Properties of 1,3-Dichloro-2-
methylpropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 1,3-dichloro-2-methylpropane. The information is presented in a structured
format to facilitate easy access and comparison of data, supplemented with detailed
experimental methodologies and a logical relationship diagram.

Core Physicochemical Data

The quantitative physicochemical properties of 1,3-dichloro-2-methylpropane are
summarized in the table below. These values are essential for understanding the behavior of
the compound in various experimental and industrial settings.
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Property Value References

Molecular Formula C4HsCl2 [L1121[31[4115]

Molecular Weight 127.01 g/mol [1][2][6]

Density 1.079 - 1.100 g/cm3 [11[2]

Bailing Point 122.28 - 136.4 °C at 760 neot
mmHg

Melting Point -70.34 °C (estimate) [1][6][8]

Flash Point 28 °C [2][6][8]

Vapor Pressure

9.15 mmHg at 25 °C

[2](8]

Refractive Index

1.427 - 1.4400

[1](2](6]

CAS Number

616-19-3

[21(3][41[5]

Detailed Experimental Protocols

While specific experimental protocols for the determination of every property of 1,3-dichloro-2-
methylpropane are not readily available in the public domain, this section outlines the
standard methodologies that are typically employed for such characterizations.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method for determining the boiling point is distillation.

o Apparatus: A distillation flask, a condenser, a receiving flask, a thermometer, and a heating
mantle.

e Procedure:

o The liquid is placed in the distillation flask along with boiling chips to ensure smooth
boiling.
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o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.

o The liquid is heated, and the temperature is recorded when the vapor condenses on the
thermometer and the liquid collects in the receiving flask at a steady rate. This steady
temperature is the boiling point.

Determination of Melting Point

The melting point is the temperature at which a solid turns into a liquid. For substances that are
liquid at room temperature, this is often referred to as the freezing point.

o Apparatus: A capillary tube, a melting point apparatus (such as a Thiele tube or a digital
melting point device), and a thermometer.

e Procedure:
o A small amount of the solidified sample is introduced into a capillary tube.
o The capillary tube is placed in the melting point apparatus.

o The sample is heated slowly, and the temperature range over which the substance melts
is recorded.

Determination of Density

Density is the mass per unit volume of a substance.
o Apparatus: A pycnometer (a flask with a specific volume), a balance.
e Procedure:
o The empty pycnometer is weighed.
o ltis then filled with the liquid, and any excess is removed to ensure the volume is precise.

o The filled pycnometer is weighed again.
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o The density is calculated by dividing the mass of the liquid (mass of filled pycnometer
minus mass of empty pycnometer) by the known volume of the pycnometer.

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air.

o Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens or Cleveland open-cup).
e Procedure:

o The liquid is placed in the test cup and heated at a slow, constant rate.

o Asmall flame is periodically passed over the surface of the liquid.

o The flash point is the temperature at which the vapor ignites with a brief flash.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material.

o Apparatus: A refractometer (e.g., an Abbe refractometer).
e Procedure:
o A few drops of the liquid are placed on the prism of the refractometer.

o Lightis passed through the sample, and the instrument is adjusted until the dividing line
between the light and dark fields is centered in the crosshairs of the eyepiece.

o The refractive index is read directly from the instrument's scale.

Logical Relationships of Physicochemical
Properties
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The following diagram illustrates the logical connections between the fundamental molecular
properties of 1,3-dichloro-2-methylpropane and its macroscopic physicochemical
characteristics.

Molecular Properties
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Melting Point
(-70.34 °C)
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Caption: Logical flow of physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dichloro-2-methylpropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.echemi.com/products/pid_Rock6538-13-dichloro-2-methylpropane.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=1%2C3-dichloro-2-methylpropane
https://www.lookchem.com/casno616-19-3.html
https://www.benchchem.com/product/b1596176#physicochemical-properties-of-1-3-dichloro-2-methylpropane
https://www.benchchem.com/product/b1596176#physicochemical-properties-of-1-3-dichloro-2-methylpropane
https://www.benchchem.com/product/b1596176#physicochemical-properties-of-1-3-dichloro-2-methylpropane
https://www.benchchem.com/product/b1596176#physicochemical-properties-of-1-3-dichloro-2-methylpropane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1596176?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

